N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide

• IUPAC Name: N-(2-hydroxyethyl)-N-(2-hydroxypropyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO4S/c1-10-3-5-12(6-4-10)18(16,17)13(7-8-14)9-11(2)15/h3-6,11,14-15H,7-9H2,1-2H3
• InChI Key: WWOVSKZHPUOOJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CCO)CC(C)O
• Molecular Formula: C12H19NO4S
• DSSTOX Substance ID: DTXSID201166994
• Molecular Weight: 273.35 g/mol
• CAS RN: 26831-90-3

Description

N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide, also known as HEPT, is an organic compound used in various scientific research applications. It is a derivative of p-toluenesulphonamide and is an important intermediate for the synthesis of several compounds, including drugs and polymers. HEPT is a white, crystalline powder with a melting point of 103-105°C and a molecular weight of 250.32 g/mol. It is insoluble in water and has a high solubility in organic solvents.

Mechanism of Action

N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide acts as a catalyst in the synthesis of various compounds. It catalyzes the reaction between p-toluenesulphonamide and 2-hydroxyethyl and 2-hydroxypropyl alcohols to form the desired product. Additionally, N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide acts as a nucleophile, which enables it to react with other compounds to form new compounds.
Biochemical and Physiological Effects
N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide has no known biochemical or physiological effects on humans or animals. It has been used in various scientific research applications, such as in the synthesis of drugs, polymers and surfactants, but its effects have not been studied in detail.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, it is a safe compound to use in laboratory experiments, as it has no known biochemical or physiological effects on humans or animals. However, one limitation of using N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide in laboratory experiments is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide in scientific research. One potential direction is to investigate its use as a catalyst in organic reactions, such as in the synthesis of polymers and surfactants. Additionally, further research could be conducted to explore its potential use in the synthesis of drugs and other compounds. Additionally, research could be conducted to explore its potential use in the synthesis of biodegradable polymers, as well as its potential use in the synthesis of bio-based surfactants. Finally, research could also be conducted to explore its potential use in the development of new drugs and other compounds.

Synthesis Methods

N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide can be synthesized by reacting p-toluenesulphonamide with 2-hydroxyethyl and 2-hydroxypropyl alcohols in the presence of a base catalyst, such as sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for 4-6 hours. The reaction mixture is then cooled and filtered to obtain the desired product.

Scientific Research Applications

N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide is used in various scientific research applications, such as in the synthesis of drugs, polymers and surfactants. It is also used as a catalyst in organic reactions, such as in the synthesis of polymers, surfactants and drugs. Additionally, N-(2-Hydroxyethyl)-N-(2-hydroxypropyl)-p-toluenesulphonamide is used in the synthesis of various compounds, including drugs, polymers and surfactants.